Cas no 474709-06-3 (6-bromo-8-fluoroimidazo[1,2-a]pyridine)

6-bromo-8-fluoroimidazo[1,2-a]pyridine structure
474709-06-3 structure
Product Name:6-bromo-8-fluoroimidazo[1,2-a]pyridine
CAS No:474709-06-3
MF:C7H4BrFN2
MW:215.022463798523
MDL:MFCD13193294
CID:1081589
PubChem ID:22031933
Update Time:2025-04-20

6-bromo-8-fluoroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-8-fluoro-Imidazo[1,2-a]pyridine
    • 6-Bromo-8-fluoroimidazo[1,2-a]pyridine
    • QC-7988
    • DTXSID00621815
    • XCCQWSWEMFBIEU-UHFFFAOYSA-N
    • AS-63741
    • EN300-1615385
    • ZTA70906
    • SCHEMBL1348141
    • SY124837
    • AKOS022174634
    • 474709-06-3
    • MFCD13193294
    • W12690
    • CS-0037702
    • 6-bromo-8-fluoroimidazo[1,2-a]pyridine
    • MDL: MFCD13193294
    • Inchi: 1S/C7H4BrFN2/c8-5-3-6(9)7-10-1-2-11(7)4-5/h1-4H
    • InChI Key: XCCQWSWEMFBIEU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=NC=CN2C=1)F

Computed Properties

  • Exact Mass: 213.95400
  • Monoisotopic Mass: 213.95419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.30000
  • LogP: 2.23590

6-bromo-8-fluoroimidazo[1,2-a]pyridine Pricemore >>

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